What is Myristicin?
Myristicin is an alkenylbenzene that occurs in trace quantities within the essential oil of nutmeg. It is thought to function as a serotonin receptor antagonist and a weak monoamine oxidase inhibitor.
Myristicin is an organic molecular component. It is a metabolism.
The source of Myristicin
Myristicin is found in black pepper, nutmeg, and many other Umbelliferae species, including anise, celery, carrots, parsley, dill, and parsnip.
Trace amounts have been isolated from a wide range of plant species, including Ridolfia segetum (harvest fennel) and species belonging to the Oenanthe genus (water dropworts), and species belonging to the Lamiaceae family (mint or sage, also known as deadnettle family), Cinnamomum glanduliferum (Nepal camphor tree),[9 and Piper Mullesua ("Hill Piper mullesua ("Hill").
Chemical properti...
